Cas no 1158738-89-6 (3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride)
3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride
- 3-(6-chloro-1H-benzimidazol-2-yl)propan-1-amine
-
- MDL: MFCD09029274
- Inchi: 1S/C10H12ClN3.ClH/c11-7-3-4-8-9(6-7)14-10(13-8)2-1-5-12;/h3-4,6H,1-2,5,12H2,(H,13,14);1H
- InChI Key: BZEUOAHHOGHRPI-UHFFFAOYSA-N
- SMILES: C(C1=NC2=CC(Cl)=CC=C2N1)CCN.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB493184-250 mg |
3-(5-Chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride |
1158738-89-6 | 250MG |
€159.10 | 2023-04-19 | ||
| abcr | AB493184-1 g |
3-(5-Chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride |
1158738-89-6 | 1g |
€217.60 | 2023-04-19 | ||
| abcr | AB493184-5 g |
3-(5-Chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride |
1158738-89-6 | 5g |
€723.20 | 2023-04-19 | ||
| eNovation Chemicals LLC | Y1246479-1g |
3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride |
1158738-89-6 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1246479-5g |
3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride |
1158738-89-6 | 95% | 5g |
$650 | 2024-06-06 | |
| Enamine | EN300-7385190-0.05g |
3-(5-chloro-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride |
1158738-89-6 | 95.0% | 0.05g |
$30.0 | 2025-02-20 | |
| Enamine | EN300-7385190-0.1g |
3-(5-chloro-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride |
1158738-89-6 | 95.0% | 0.1g |
$45.0 | 2025-02-20 | |
| Enamine | EN300-7385190-0.25g |
3-(5-chloro-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride |
1158738-89-6 | 95.0% | 0.25g |
$65.0 | 2025-02-20 | |
| Enamine | EN300-7385190-0.5g |
3-(5-chloro-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride |
1158738-89-6 | 95.0% | 0.5g |
$103.0 | 2025-02-20 | |
| Enamine | EN300-7385190-1.0g |
3-(5-chloro-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride |
1158738-89-6 | 95.0% | 1.0g |
$131.0 | 2025-02-20 |
3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride
Comprehensive Overview of 3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride (CAS No. 1158738-89-6)
3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride (CAS No. 1158738-89-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzimidazole derivative is characterized by its unique molecular structure, which includes a chloro-substituted benzimidazole core linked to a propan-1-amine moiety. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications.
The compound's mechanism of action and biological activity are areas of active investigation. Researchers are particularly interested in its potential as a small molecule inhibitor or modulator in therapeutic contexts. Its structural similarity to other bioactive benzimidazoles suggests possible applications in targeting specific enzymes or receptors. Recent studies have explored its role in cell signaling pathways, with preliminary data indicating promising interactions.
In the context of drug discovery, 3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride is often discussed alongside other heterocyclic compounds. Its synthetic versatility allows for further derivatization, enabling the development of novel analogs with enhanced properties. The compound's pharmacokinetic profile and metabolic stability are also critical factors under evaluation, as these determine its suitability for preclinical and clinical studies.
From a chemical synthesis perspective, the preparation of this compound involves multi-step organic reactions, including cyclization and amination processes. The yield optimization and purity control of CAS No. 1158738-89-6 are essential for ensuring reproducibility in research settings. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and confirm its identity.
The growing interest in personalized medicine and targeted therapies has further highlighted the relevance of 3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride. Its potential to address unmet medical needs aligns with current trends in precision oncology and neurological disorders. Researchers are also exploring its utility in combination therapies, where synergistic effects with other compounds could lead to improved therapeutic outcomes.
Environmental and safety considerations are equally important when working with this compound. While it is not classified as hazardous under standard regulations, proper laboratory handling and storage conditions must be adhered to. The compound's ecotoxicological impact and biodegradability are subjects of ongoing assessment to ensure compliance with green chemistry principles.
In summary, 3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride (CAS No. 1158738-89-6) represents a compelling area of research with broad implications for medicinal chemistry and biotechnology. Its unique properties and potential applications make it a compound of interest for scientists and industry professionals alike. As research progresses, further insights into its mechanistic details and therapeutic potential are expected to emerge.
1158738-89-6 (3-(5-chloro-1H-benzimidazol-2-yl)propan-1-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)